Cas no 2094853-47-9 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid
• CAS No: 2094853-47-9
• MF: C₂₈H₂₇NO₅
• MW: 457.517688035965
• CID: 6276066
• PubChem ID: 126821249
• Update Time: 2025-06-08

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid
• AKOS033921998
• 2094853-47-9
• 4-[9H-fluoren-9-ylmethoxycarbonyl-[2-(4-methylphenyl)-2-oxoethyl]amino]butanoic acid
• Z2471178373
• EN300-658242

• Inchi： 1S/C28H27NO5/c1-19-12-14-20(15-13-19)26(30)17-29(16-6-11-27(31)32)28(33)34-18-25-23-9-4-2-7-21(23)22-8-3-5-10-24(22)25/h2-5,7-10,12-15,25H,6,11,16-18H2,1H3,(H,31,32)
• InChI Key： KBJKOPUKAAOBHF-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C1C=CC(C)=CC=1)=O)CCCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 457.18892296g/mol
• Monoisotopic Mass: 457.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.9Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid

Comprehensive Overview of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid (CAS No. 2094853-47-9)

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid (CAS No. 2094853-47-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a 4-methylphenyl-2-oxoethyl moiety, makes it a valuable building block for constructing complex peptides and bioactive molecules.

The growing demand for peptide-based therapeutics and drug discovery has heightened interest in compounds like 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid. Researchers are particularly intrigued by its role in targeted drug delivery systems and bioconjugation strategies. With the rise of personalized medicine and biopharmaceuticals, this compound’s applications are expanding into areas such as cancer research, immunotherapy, and enzyme inhibition studies.

One of the key advantages of CAS No. 2094853-47-9 is its compatibility with automated peptide synthesizers, which are increasingly adopted in high-throughput screening (HTS) labs. The Fmoc group provides excellent protection for the amino group during synthesis, while the butanoic acid terminus allows for further functionalization. This versatility aligns with current trends in green chemistry and sustainable synthesis, as it minimizes side reactions and improves yield efficiency.

In addition to its synthetic utility, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid is gaining attention for its potential in proteomics research. Scientists are exploring its use in post-translational modification studies and protein labeling, driven by the need for precise molecular tools in genomics and biomarker discovery. The compound’s stability under physiological conditions further enhances its appeal for in vitro and in vivo applications.

From a commercial perspective, the market for Fmoc-amino acid derivatives like CAS No. 2094853-47-9 is projected to grow significantly, fueled by advancements in biotechnology and pharmaceutical R&D. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of GMP-compliant production. This compound’s role in next-generation therapeutics underscores its importance in modern chemical and life sciences.

For researchers seeking reliable sources of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(4-methylphenyl)-2-oxoethyl]amino)butanoic acid, it is essential to verify certificates of analysis (CoA) and HPLC purity data. Storage recommendations typically include cool, dry conditions to preserve its integrity. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of peptide chemists and drug developers worldwide.